N-(2,5-dichlorophenyl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-(2,5-dichlorophenyl)-4-phenylbenzamide
• InChI: InChI=1S/C19H13Cl2NO/c20-16-10-11-17(21)18(12-16)22-19(23)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H,(H,22,23)
• InChI Key: RRKSAJNBVGIOBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C19H13Cl2NO
• Molecular Weight: 342.2 g/mol

Description

N-(2,5-dichlorophenyl)-[1,1'-biphenyl]-4-carboxamide, commonly known as DPC, is a synthetic compound that has been extensively studied for its potential use in scientific research. DPC belongs to the class of compounds known as cannabinoid receptor agonists, which are compounds that activate the cannabinoid receptors in the body.

Scientific Research Applications

Antipathogenic Activity

N-(2,5-dichlorophenyl)-[1,1'-biphenyl]-4-carboxamide derivatives have been synthesized and characterized for their antipathogenic activity, particularly against bacteria known for biofilm formation such as Pseudomonas aeruginosa and Staphylococcus aureus. These derivatives demonstrate potential as novel antimicrobial agents with antibiofilm properties, suggesting their use in developing treatments against resistant bacterial infections (Limban, Marutescu, & Chifiriuc, 2011).

Synthesis and Characterization

The compound has been involved in the synthesis and characterization of various organic compounds, showing the versatility of its chemical structure in the formation of complex molecules. For example, N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives were synthesized, indicating the utility of the core structure in creating compounds with potential for further pharmacological evaluation (Özer, Arslan, VanDerveer, & Külcü, 2009).

Antimicrobial Activities

Some derivatives have been evaluated for their antimicrobial activities, showing significant inhibition on bacterial and fungal growth. This supports the potential use of these compounds in antimicrobial therapy, highlighting the broad spectrum of activities that such derivatives can exhibit (Akbari, Kachhadia, Tala, Bapodra, Dhaduk, Joshi, Mehta, & Pathak, 2008).

Anticonvulsant Properties

Research into the crystal structures of anticonvulsant enaminones related to the chemical structure of N-(2,5-dichlorophenyl)-[1,1'-biphenyl]-4-carboxamide has provided insights into their potential therapeutic applications. The structural analysis of these compounds contributes to understanding their mechanism of action and optimizing their anticonvulsant properties (Kubicki, Bassyouni, & Codding, 2000).

Anticancer Activity

The structure has also been implicated in the synthesis of new thiophene derivatives with potential biological activities, including anticancer activity. This suggests its role in developing novel therapeutic agents targeting cancer, further emphasizing the compound's importance in medicinal chemistry research (Atta & Abdel‐Latif, 2021).